Triclofylline
Triclofylline
Brand Name:
Vulcanchem
CAS No.:
17243-70-8
VCID:
VC0095291
InChI:
InChI=1S/C11H13Cl3N4O4/c1-16-7-6(8(19)17(2)10(16)21)18(5-15-7)3-4-22-9(20)11(12,13)14/h5,9,20H,3-4H2,1-2H3
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCOC(C(Cl)(Cl)Cl)O
Molecular Formula:
C11H13Cl3N4O4
Molecular Weight:
371.6 g/mol
Triclofylline
CAS No.: 17243-70-8
Natural Products
VCID: VC0095291
Molecular Formula: C11H13Cl3N4O4
Molecular Weight: 371.6 g/mol
| CAS No. | 17243-70-8 |
|---|---|
| Product Name | Triclofylline |
| Molecular Formula | C11H13Cl3N4O4 |
| Molecular Weight | 371.6 g/mol |
| IUPAC Name | 1,3-dimethyl-7-[2-(2,2,2-trichloro-1-hydroxyethoxy)ethyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C11H13Cl3N4O4/c1-16-7-6(8(19)17(2)10(16)21)18(5-15-7)3-4-22-9(20)11(12,13)14/h5,9,20H,3-4H2,1-2H3 |
| Standard InChIKey | VZKRRCHBLUTMPU-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCOC(C(Cl)(Cl)Cl)O |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCOC(C(Cl)(Cl)Cl)O |
| PubChem Compound | 3084275 |
| Last Modified | Nov 11 2021 |
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